Cas no 2138035-34-2 (3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol)
3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2138035-34-2
- 3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol
- EN300-1160115
- 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol
-
- Inchi: 1S/C14H29NO/c1-11-6-7-12(16)10-13(11)15(5)9-8-14(2,3)4/h11-13,16H,6-10H2,1-5H3
- InChI Key: YYXSNHUCIDKLSK-UHFFFAOYSA-N
- SMILES: OC1CCC(C)C(C1)N(C)CCC(C)(C)C
Computed Properties
- Exact Mass: 227.224914549g/mol
- Monoisotopic Mass: 227.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.5Ų
3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160115-0.05g |
3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138035-34-2 | 0.05g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-1160115-0.1g |
3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138035-34-2 | 0.1g |
$1106.0 | 2023-06-08 | ||
| Enamine | EN300-1160115-0.25g |
3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138035-34-2 | 0.25g |
$1156.0 | 2023-06-08 | ||
| Enamine | EN300-1160115-0.5g |
3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138035-34-2 | 0.5g |
$1207.0 | 2023-06-08 | ||
| Enamine | EN300-1160115-1.0g |
3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138035-34-2 | 1g |
$1256.0 | 2023-06-08 | ||
| Enamine | EN300-1160115-2.5g |
3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138035-34-2 | 2.5g |
$2464.0 | 2023-06-08 | ||
| Enamine | EN300-1160115-5.0g |
3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138035-34-2 | 5g |
$3645.0 | 2023-06-08 | ||
| Enamine | EN300-1160115-10.0g |
3-[(3,3-dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol |
2138035-34-2 | 10g |
$5405.0 | 2023-06-08 |
3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol
Introduction to 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138035-34-2)
3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2138035-34-2, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry. The presence of multiple functional groups, including an amine moiety and a cyclohexane ring, makes this compound a fascinating subject for detailed study.
The molecular structure of 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol consists of a cyclohexane backbone substituted with various alkyl and amino groups. The (3,3-dimethylbutyl) group and the methylamino group contribute to the compound's steric bulk and potential interactions with biological targets. This structural complexity suggests that the compound may have multiple modes of action, making it a valuable candidate for exploring new therapeutic strategies.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The amine functional group in 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol is particularly noteworthy, as it can participate in hydrogen bonding and ionic interactions with biological molecules. These interactions are crucial for the compound's ability to bind to specific receptors or enzymes, thereby influencing cellular processes.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that compounds with similar structural features can interact with neurotransmitter receptors, potentially leading to therapeutic effects. The cyclohexane ring in 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol provides a stable scaffold for these interactions, while the substituents enhance binding affinity and selectivity.
The (3,3-dimethylbutyl) group is a bulky alkyl moiety that can influence the pharmacokinetic properties of the compound. This group may enhance solubility in certain environments while also contributing to metabolic stability. The methylamino group, on the other hand, can increase the compound's polarity and improve its ability to cross biological membranes. These features make 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol an intriguing candidate for further investigation.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling studies on 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol have revealed potential binding sites on target proteins that could be exploited for therapeutic purposes. These predictions provide a valuable starting point for experimental validation and further optimization.
In addition to its potential therapeutic applications, 3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol may also serve as a building block for more complex molecules. Its unique structural features make it a versatile intermediate in synthetic chemistry, allowing researchers to design new compounds with tailored properties. This versatility underscores the importance of exploring simple yet potent molecules like this one.
The synthesis of 3-[(3,3-Dimethybutyl)(methyl)amino]-4-methycyclohexan-l ol presents both challenges and opportunities for chemists. The presence of multiple stereocenters requires careful planning to ensure high enantiomeric purity. However, advances in synthetic methodologies have made it possible to construct complex molecules with increasing efficiency. Techniques such as asymmetric catalysis and chiral auxiliary methods are particularly useful in this context.
Evaluation of the pharmacological properties of 3-(13-DimethyI-butyl)(methyleneiaminl)-4-methyIcIcloheXcan-l ol is ongoing and will provide critical insights into its potential as a drug candidate. Initial studies have focused on its interaction with model biological systems, providing preliminary data on its efficacy and safety profile. Further research is needed to fully understand its mechanisms of action and long-term effects.
The development of new drugs is a lengthy and complex process that requires extensive testing at various stages. However, compounds like 21380853_34_2(CAS No.)(CAS No.)> represent promising starting points for future therapies. Their unique structural features and potential biological activities make them valuable assets in the quest for novel treatments.
In conclusion, 21380853_34_2(CAS No.)(CAS No.)> is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an excellent candidate for further exploration. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing new therapies.
2138035-34-2 (3-[(3,3-Dimethylbutyl)(methyl)amino]-4-methylcyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)